Cas no 1784598-11-3 (1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine)
1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine is a brominated aromatic compound featuring a cyclopropylamine moiety, which imparts structural rigidity and potential reactivity in synthetic applications. The presence of the bromine substituent at the ortho position and a methyl group at the meta position on the phenyl ring enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical derivatization. The cyclopropane ring contributes to steric constraints, influencing stereoselectivity in downstream reactions. This compound is of interest in medicinal chemistry for its potential as a building block in the development of bioactive molecules, owing to its balanced lipophilicity and functional group compatibility.
![1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine structure](https://ossimg.kuujia.com/scimg/1785000/1784598-11-3x500.png)
1784598-11-3 structure
Product Name:1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
CAS No:1784598-11-3
MF:C12H16BrN
MW:254.166142463684
CID:6078766
PubChem ID:105510218
Update Time:2025-05-21
1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1908246
- 1784598-11-3
- 1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
- 1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
-
- Inchi： 1S/C12H16BrN/c1-9-2-3-11(13)10(8-9)4-5-12(14)6-7-12/h2-3,8H,4-7,14H2,1H3
- InChI Key： HZZCZNAHMPMRKA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C)C=C1CCC1(CC1)N
Computed Properties
- Exact Mass: 253.04661g/mol
- Monoisotopic Mass: 253.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908246-0.05g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-0.1g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-0.25g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-0.5g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-1.0g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 1g |
$1214.0 | 2023-06-01 | ||
| Enamine | EN300-1908246-2.5g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-5.0g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 5g |
$3520.0 | 2023-06-01 | ||
| Enamine | EN300-1908246-10.0g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 10g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1908246-1g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1908246-5g |
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine |
1784598-11-3 | 5g |
$3520.0 | 2023-09-18 |
1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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